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Compound of Interest

Compound Name: Barium periodate

Cat. No.: B1603633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Barium periodate, with the chemical formula Ba(IO₄)₂, is an inorganic salt that garners interest

for its oxidizing properties and potential applications in various chemical syntheses. This

technical guide provides a comprehensive overview of the known physical properties of barium
periodate, offering valuable data for researchers and professionals in chemistry and drug

development. The information presented is compiled from various scientific sources and

databases.

Core Physical Properties
Barium periodate is a white, solid crystalline powder.[1] As a strong oxidizing agent, it should

be handled with care, particularly when in contact with organic compounds.[1] While

qualitatively described as relatively insoluble in water, precise solubility data is limited.[1]

Quantitative Physical Data
A summary of the key quantitative physical properties of barium periodate is presented in the

table below. It is important to note that specific experimental values for properties such as

density and melting point are not widely reported in the available literature, indicating a

potential area for further research.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1603633?utm_src=pdf-interest
https://www.benchchem.com/product/b1603633?utm_src=pdf-body
https://www.benchchem.com/product/b1603633?utm_src=pdf-body
https://www.benchchem.com/product/b1603633?utm_src=pdf-body
https://www.benchchem.com/product/b1603633?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7476381.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7476381.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7476381.htm
https://www.benchchem.com/product/b1603633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation(s)

Molecular Formula Ba(IO₄)₂ (or BaI₂O₈) [2]

Molar Mass 519.13 g/mol [2]

Appearance White crystalline powder [1]

Solubility Product (Ksp)

Data not available for barium

periodate. For the related

compound, barium iodate

(Ba(IO₃)₂), the Ksp is 4.01 x

10⁻⁹.

[3]

Density
Not explicitly found in literature

searches.

Melting Point
Not explicitly found in literature

searches.

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of barium
periodate.

Infrared (IR) Spectroscopy: IR spectral data for barium periodate is available and can be

used for structural elucidation. The data is typically obtained from a sample mulled in mineral

oil.[2]

Raman Spectroscopy: FT-Raman spectra of barium periodate have also been recorded

and are available for reference.[2]

Experimental Protocols
Synthesis of Barium Periodate
A common method for the synthesis of barium periodate involves the reaction of a soluble

barium salt with periodic acid or a soluble periodate salt. One documented approach involves

the conversion of sodium metaperiodate to barium periodate.[4]
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Reaction Workflow:

Sodium Metaperiodate
(in solution)
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Soluble Barium Salt
(e.g., Ba(NO₃)₂ in solution)
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Barium Periodate Filtration Barium Periodate

(Solid)

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of barium periodate via precipitation.

Detailed Protocol:

While a specific, detailed experimental protocol for the synthesis of Ba(IO₄)₂ is not readily

available in the searched literature, a general procedure can be outlined based on the

principles of precipitation reactions:

Preparation of Reactant Solutions:

Prepare a solution of a soluble barium salt, such as barium nitrate (Ba(NO₃)₂), in

deionized water.

Prepare a solution of sodium metaperiodate (NaIO₄) in deionized water.

Precipitation:

Slowly add the barium nitrate solution to the sodium metaperiodate solution with constant

stirring.

A white precipitate of barium periodate should form due to its low solubility.

Isolation and Purification:

Collect the precipitate by filtration using a Buchner funnel.
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Wash the precipitate with deionized water to remove any soluble impurities.

Dry the purified barium periodate in a desiccator or at a low temperature in an oven.

Crystal Structure
Detailed crystallographic data, including the crystal system, space group, and lattice

parameters for barium metaperiodate (Ba(IO₄)₂), are not well-documented in the available

scientific literature. Research has been conducted on related compounds, such as Ba₅(IO₆)₂,

which has an orthorhombic crystal system.[5] However, this information cannot be directly

extrapolated to Ba(IO₄)₂. The determination of the precise crystal structure of barium

metaperiodate would require further experimental investigation using techniques such as X-ray

diffraction (XRD).

Signaling Pathways and Logical Relationships
The primary chemical relationship involving barium periodate in a synthesis context is its

formation through a precipitation reaction. The following diagram illustrates the logical

relationship of the ions in solution leading to the formation of the solid product.

Reactants in Solution

Ba²⁺ (aq)

Ba(IO₄)₂ (s)
(Precipitate)

2IO₄⁻ (aq)

Click to download full resolution via product page

Caption: Ionic relationship in the precipitation of barium periodate.

Conclusion
This technical guide summarizes the currently available information on the physical properties

of barium periodate. While fundamental data such as molecular formula and molar mass are
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well-established, there are notable gaps in the quantitative physical data, particularly

concerning density, melting point, and a precise solubility product. Furthermore, the crystal

structure of Ba(IO₄)₂ remains to be fully elucidated. The provided synthesis protocol offers a

general guideline, but further experimental work is necessary to establish a detailed and

optimized procedure. This document serves as a valuable resource for researchers,

highlighting both the known characteristics of barium periodate and the areas where further

investigation is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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